7-(alpha-Acetylbenzyl) indoline

• Molecular Formula: C17H17NO
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 1-(2,3-dihydro-1H-indol-7-yl)-1-phenylpropan-2-one
• InChI: InChI=1S/C17H17NO/c1-12(19)16(13-6-3-2-4-7-13)15-9-5-8-14-10-11-18-17(14)15/h2-9,16,18H,10-11H2,1H3
• InChI Key: OPHZPCGVXXMJCO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC=CC=C1)C2=CC=CC3=C2NCC3

Description

7-(alpha-Acetylbenzyl) indoline is a useful research compound. Its molecular formula is C17H17NO and its molecular weight is 251.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.0 g. (0.0258 mole) of 1,2-dihydro-4-methyl-5-phenylpyrrolo[3,2,1-hi]indole in 60 ml. of ethanol, 30 ml. of water and 30 ml. of conc. sulfuric acid was refluxed for one hour. The hot solution was poured into a cold concentrated sodium hydroxide solution and the basic solution was extracted several times with ether. The combined ether extracts were washed with water, dried over sodium sulfate and concentrated at reduced pressure. The residual oil solidified and was recrystallized from petroleum ether to give 7-(α-acetylbenzyl) indoline which melted at 55°-56°C.